2,3-Dihydro-1-benzofuran-5-sulfonyl azide
Overview
Description
“2,3-Dihydro-1-benzofuran-5-sulfonyl azide” is a chemical compound with the molecular formula C8H7N3O3S . It is a derivative of benzofuran, a class of compounds that are ubiquitous in nature . Benzofuran compounds have been shown to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .
Synthesis Analysis
The synthesis of benzofuran derivatives has been a subject of interest for many researchers . A complex benzofuran derivative can be constructed by a unique free radical cyclization cascade, which is an excellent method for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds . Another benzofuran ring can be constructed by proton quantum tunneling, which has fewer side reactions and high yield .Molecular Structure Analysis
The molecular structure of “this compound” is based on the benzofuran core, which is a basic structural unit of various biologically active natural medicines and synthetic chemical raw materials .Chemical Reactions Analysis
The chemical reactions involving benzofuran derivatives are diverse. For example, benzofuran rings can be constructed through a unique free radical cyclization cascade or by proton quantum tunneling .Scientific Research Applications
Oxidative Synthesis of Sulfonylated Benzofurans
- Application : A method for the construction of sulfonylated benzofurans via oxidative cyclization of 1,6-enynes and arylsulfonylhydrazides has been developed. This provides an efficient route to a series of sulfonylated benzofurans in moderate to good yields, under metal-free conditions (Wang et al., 2019).
Synthesis of Benzofuran Derivatives
- Application : A sequential catalysis approach is used for the synthesis of benzofuran derivatives from 1-sulfonyl-1,2,3-triazoles. This involves rhodium-catalyzed C(sp3)H insertion and copper-catalyzed aerobic oxidation, leading to the synthesis of benzofurans (Li et al., 2015).
Ag-Catalyzed Oxidative Cyclization
- Application : Synthesis of sulfonylated benzofurans via Ag-catalyzed oxidative cyclization using sodium sulfinates. This method enables the creation of various benzofurans bearing dual functional groups with high chemo- and regioselectivities (Wu et al., 2017).
Copper(I)-Catalyzed Reactions
- Application : Involves a copper(I)-catalyzed reaction of 2-(2-ethynylphenyl)oxirane, sulfonyl azide, and 2-isocyanoacetate for the synthesis of complex organic structures (Li & Wu, 2012).
Visible-Light-Induced Oxidative Cyclization
- Application : Development of a visible-light-induced method for synthesizing sulfonylated benzofurans via oxidative cyclization of 1,6-enynes and arylsulfinic acids (Wang et al., 2020).
Fluorescent Sensor for Hydrogen Sulfide
- Application : Development of a reaction-based polymeric fluorescent sensor for selective imaging of H2S in living cells, using a novel functional monomer related to 2,3-Dihydro-1-benzofuran-5-sulfonyl azide (Sun et al., 2013).
CuI-Mediated Synthesis of Sulfonyl Benzofuran-3-ones
- Application : A one-pot synthesis approach for sulfonyl benzofuran-3-ones and chroman-4-ones using α-sulfonyl o-hydroxyacetophenones (Chang, Wu, & Chen, 2018).
Benzotriazol-1-yl-sulfonyl Azide for Diazotransfer
- Application : Use of Benzotriazol-1-yl-sulfonyl azide as a diazotransfer reagent for the efficient syntheses of various organic compounds (Katritzky et al., 2010).
Future Directions
Benzofuran compounds, including “2,3-Dihydro-1-benzofuran-5-sulfonyl azide”, have potential applications in many aspects due to their strong biological activities . They have attracted the attention of chemical and pharmaceutical researchers worldwide, making these substances potential natural drug lead compounds . Future research may focus on further exploring the biological activities of these compounds and developing new therapeutic agents based on these structures .
Mechanism of Action
Target of Action
It’s known that some substituted benzofurans have shown significant cell growth inhibitory effects on various types of cancer cells .
Mode of Action
Benzofuran derivatives are known to exhibit a wide range of biological and pharmacological activities .
Biochemical Pathways
Benzofuran and its derivatives are known to be present in many drugs due to their versatility and unique physicochemical properties .
Pharmacokinetics
It’s known that benzofuran derivatives can be toxic to host cells after long-term administration .
Result of Action
Some substituted benzofurans have shown significant cell growth inhibitory effects on various types of cancer cells .
properties
IUPAC Name |
N-diazo-2,3-dihydro-1-benzofuran-5-sulfonamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7N3O3S/c9-10-11-15(12,13)7-1-2-8-6(5-7)3-4-14-8/h1-2,5H,3-4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KOEZLXZQPXXDQB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C1C=C(C=C2)S(=O)(=O)N=[N+]=[N-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7N3O3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.